Cas no 1806922-20-2 (5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine)
5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine
-
- Inchi: 1S/C7H4Cl2F3N/c8-1-3-4(9)2-13-6(5(3)10)7(11)12/h2,7H,1H2
- InChI Key: LSFZUKNQNVCUAH-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(F)F)C(=C1CCl)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 2.6
- Topological Polar Surface Area: 12.9
5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029054128-250mg |
5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine |
1806922-20-2 | 97% | 250mg |
$1,008.00 | 2022-03-31 | |
| Alichem | A029054128-500mg |
5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine |
1806922-20-2 | 97% | 500mg |
$1,678.90 | 2022-03-31 | |
| Alichem | A029054128-1g |
5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine |
1806922-20-2 | 97% | 1g |
$2,950.20 | 2022-03-31 |
5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine
Introduction to 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1806922-20-2)
5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine, identified by its CAS number 1806922-20-2, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and potential applications in drug development. This compound belongs to a class of heterocyclic molecules that are widely explored for their biological activity and synthetic utility.
The structural framework of 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine incorporates several key functional groups, including a chloro substituent at the 5-position, a chloromethyl group at the 4-position, and a difluoromethyl group at the 2-position. These substituents contribute to the compound's reactivity and influence its interaction with biological targets. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.
In recent years, there has been a growing interest in fluorinated pyridines as pharmacophores due to their ability to modulate drug properties such as solubility, bioavailability, and binding affinity. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic profile of small molecules, making them more suitable for therapeutic applications. The compound 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine is no exception and has been investigated for its potential in various therapeutic areas.
One of the most compelling aspects of 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine is its role as a building block in the synthesis of more complex pharmacological agents. The chloromethyl group, in particular, provides a reactive site for further functionalization, allowing chemists to construct intricate molecular architectures. This flexibility has made the compound valuable in medicinal chemistry efforts aimed at developing novel drugs.
Recent research has highlighted the compound's potential in the development of antiviral and anticancer agents. Fluorinated pyridines have been shown to exhibit inhibitory effects on various enzymes and receptors involved in viral replication and cancer progression. For instance, studies have suggested that derivatives of 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine may interfere with key pathways such as tyrosine kinase inhibition, which is relevant in oncology research. The compound's ability to modulate these pathways makes it a promising candidate for further investigation.
The synthesis of 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms often presents challenges due to their high reactivity and sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine into complex molecules with greater precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired fluorinated pyridine core.
In addition to its pharmaceutical applications, 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine has shown promise in materials science research. Fluorinated compounds are known for their unique electronic properties, which make them suitable for use in organic electronics and liquid crystal displays. The presence of multiple fluorine atoms in this compound could potentially enhance its performance in such applications by improving charge transport properties.
The future prospects for 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine are vast, with ongoing research exploring new synthetic routes and biological activities. Collaborative efforts between chemists and biologists are essential to fully harness the potential of this compound and its derivatives. As our understanding of fluorinated pyridines continues to grow, so too will the number of innovative applications emerge from this field.
In conclusion, 5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine, with its CAS number 1806922-20-2, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. With continued research and innovation, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.
1806922-20-2 (5-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)